Cas no 138614-71-8 (Schimawalin B)

• Product Name: Schimawalin B
• CAS No: 138614-71-8
• MF: C₇₅H₅₂O₄₈
• MW: 1721.2
• CID: 1264008
• PubChem ID: 16130316
• Update Time: 2024-03-01

Schimawalin B Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-[2-[(6,6'-dicarboxy-2,2',3,3',4'-pentahydroxy[1,1'-biphenyl]-4-yl)oxy]-3,4,5-trihydroxybenzoate]3-(3,4,5-trihydroxybenzoate), cyclic 26&reg
• 4:26'&reg
• 6-ester with b-D-glucopyranose1-[2-[(5,10-dihydro-3,7,8-trihydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-2-yl)oxy]-3,4,5-trihydroxybenzoate]2,3-bis(3,4,5-trihydroxybenzoate), (S)-
• Dibenzo[g,i]pyrano[3,2-b][1,5]dioxacycloundecin, D-glucose deriv.
• [1]Benzopyrano[5,4,3-cde][1]benzopyran, D-glucose deriv.
• Schimawalin B
• D-Glucose,2-[2-[[(1S)-6,6'-dicarboxy-2,2',3,3',4'-pentahydroxy[1,1'-biphenyl]-4-yl]oxy]-3,4,5-trihydroxybenzoate]3-(3,4,5-tri
• [1]Benzopyrano[5,
• D-Glucose,2-[2-[[(1S)-6,6'-dicarboxy-2,2',3,3',4'-pentahydroxy[1,1'-biphenyl]-4-yl]oxy]-3,4,5-trihydroxybenzoate]3-(3,4,5-trihydroxybenzoate), cyclic 26&reg
• D-Glucose,2-[2-[[(1S)-6,6'-dicarboxy-2,2',3,3',4'-pentahydroxy[1,1'-biphenyl]-4-yl]oxy]-3,4,5-trihydroxybenzoate]3-(3,4,5-trihydroxybenzoate), cyclic 26(R)4:26'(R)6-ester with b-D-glucopyranose1-[2-[(5,10-dihydro-3,7,8-trihydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-2-yl)oxy]-3,4,5-trihydroxybenzoate]2,3-bis(3,4,5-trihydroxybenzoate) (9CI)
• [[6-[1-formyl-3,4,5-trihydroxy-2-(3,4,5-trihydroxybenzoyl)oxy-pentoxy]carbonyl-2,3,4-trihydroxy-phenoxy]-pentahydroxy-dioxo-bis[(3,4,5-trihydroxybenzoyl)oxy][?]yl] 3,4,5-trihydroxy-2-[trihydroxy(dioxo)[?]yl]oxy-benzoate
• 138614-71-8

• Inchi： 1S/C75H52O48/c76-13-35(88)51(97)60(116-66(104)16-1-25(78)44(90)26(79)2-16)39(14-77)115-72(110)23-9-32(85)48(94)56(102)58(23)113-37-11-21-41(55(101)52(37)98)40-19(7-31(84)47(93)54(40)100)36(89)15-112-74-64(121-70(21)108)63(119-67(105)17-3-27(80)45(91)28(81)4-17)65(120-68(106)18-5-29(82)46(92)30(83)6-18)75(123-74)122-73(111)24-10-33(86)49(95)57(103)59(24)114-38-12-22-43-42-20(69(107)118-62(43)53(38)99)8-34(87)50(96)61(42)117-71(22)109/h1-12,14,35,39,51,60,63-65,74-76,78-88,90-103H,13,15H2
• InChI Key： DLUUWUXPYGQUJI-UHFFFAOYSA-N
• SMILES： O1C([H])(C([H])(C([H])(C2([H])C1([H])OC([H])([H])C(C1=C([H])C(=C(C(=C1C1=C(C(=C(C([H])=C1C(=O)O2)OC1=C(C(=C(C([H])=C1C(=O)OC([H])(C([H])=O)C([H])(C([H])(C([H])(C([H])([H])O[H])O[H])O[H])OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])=O)OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)OC(C1=C([H])C(=C(C(=C1OC1C([H])=C2C(=O)OC3C(=C(C([H])=C4C(=O)OC(C=1O[H])=C2C4=3)O[H])O[H])O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 1720.1628034g/mol
• Monoisotopic Mass: 1720.1628034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 26
• Hydrogen Bond Acceptor Count: 48
• Heavy Atom Count: 123
• Rotatable Bond Count: 24
• Complexity: 3770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 807Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins